Cas no 956721-96-3 (4-(2-(Methylthio)pyrimidin-4-yl)isoxazole)

• Product Name: 4-(2-(Methylthio)pyrimidin-4-yl)isoxazole
• CAS No: 956721-96-3
• MF: C₈H₇N₃OS
• MW: 193.225679636002
• CID: 1081913
• PubChem ID: 42609102
• Update Time: 2025-06-14

4-(2-(Methylthio)pyrimidin-4-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Methylthio)pyrimidin-4-yl)isoxazole
• 4-(2-methylsulfanylpyrimidin-4-yl)-1,2-oxazole
• 4-(isoxazol-4-yl)-2-(methylthio)pyrimidine
• 4-(4-Isoxazolyl)-2-(methylthio)pyrimidine (ACI)
• 2-(Methylsulfanyl)-4-(1,2-oxazol-4-yl)pyrimidine
• DTXSID80654909
• AKOS015916776
• SCHEMBL2953660
• 956721-96-3
• DB-012120
• VXQCJTIAOFAILS-UHFFFAOYSA-N

• MDL： MFCD12407851
• Inchi： 1S/C8H7N3OS/c1-13-8-9-3-2-7(11-8)6-4-10-12-5-6/h2-5H,1H3
• InChI Key： VXQCJTIAOFAILS-UHFFFAOYSA-N
• SMILES： N1=CC(C2C=CN=C(SC)N=2)=CO1

Computed Properties

• Exact Mass: 193.03100
• Monoisotopic Mass: 193.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.36
• PSA: 77.11000
• LogP: 1.85350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(2-(Methylthio)pyrimidin-4-yl)isoxazole

Research Briefing on 4-(2-(Methylthio)pyrimidin-4-yl)isoxazole (CAS: 956721-96-3) in Chemical Biology and Drug Discovery

4-(2-(Methylthio)pyrimidin-4-yl)isoxazole (CAS: 956721-96-3) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This heterocyclic compound combines a pyrimidine core with an isoxazole moiety, offering unique electronic properties and binding capabilities that make it attractive for targeting ATP-binding sites in various kinases. Recent studies have explored its potential in oncology, inflammation, and infectious diseases, with particular attention to its role as a building block for selective kinase inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2-(Methylthio)pyrimidin-4-yl)isoxazole exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, with IC50 values in the low nanomolar range. The methylthio group at the 2-position of the pyrimidine ring was found to be critical for maintaining binding affinity, while the isoxazole moiety contributed to selectivity against off-target kinases. Molecular docking studies revealed that these compounds occupy the ATP-binding pocket while forming additional hydrogen bonds with the hinge region of the kinase domain.

In the context of drug discovery, 4-(2-(Methylthio)pyrimidin-4-yl)isoxazole has shown remarkable versatility as a synthetic intermediate. A recent patent application (WO2023056421) describes its use in preparing novel JAK-STAT pathway inhibitors for autoimmune diseases. The compound's synthetic accessibility allows for efficient derivatization at multiple positions, enabling medicinal chemists to fine-tune pharmacokinetic properties while maintaining target engagement. Notably, the methylthio group serves as a convenient handle for further functionalization through oxidative transformations or cross-coupling reactions.

Emerging research has also investigated the compound's potential in targeted protein degradation. A 2024 publication in ACS Chemical Biology reported PROTAC molecules incorporating 4-(2-(Methylthio)pyrimidin-4-yl)isoxazole as the warhead for recruiting E3 ubiquitin ligases. These bifunctional molecules demonstrated efficient degradation of oncogenic proteins in cellular models, suggesting new therapeutic avenues for cancer treatment. The isoxazole-pyrimidine hybrid structure appears particularly suitable for maintaining the spatial organization required for ternary complex formation between the target protein, E3 ligase, and PROTAC molecule.

From a safety perspective, preliminary ADMET studies of 4-(2-(Methylthio)pyrimidin-4-yl)isoxazole derivatives have shown promising results. The scaffold demonstrates good metabolic stability in human liver microsomes and moderate permeability in Caco-2 assays. However, researchers have noted that the methylthio group may undergo metabolic oxidation to sulfoxide or sulfone derivatives, which could potentially affect both activity and toxicity profiles. Current structure-activity relationship (SAR) studies focus on optimizing this moiety while maintaining the favorable properties of the core structure.

The commercial availability of 4-(2-(Methylthio)pyrimidin-4-yl)isoxazole (CAS: 956721-96-3) from multiple specialty chemical suppliers has facilitated its adoption in drug discovery programs. Recent market analysis indicates growing demand for this building block, particularly among pharmaceutical companies developing kinase-targeted therapies. Its relatively straightforward synthesis from commercially available starting materials makes it attractive for both academic and industrial research settings.

Looking forward, several clinical candidates containing the 4-(2-(Methylthio)pyrimidin-4-yl)isoxazole scaffold are expected to enter Phase I trials in 2024-2025. The compound's demonstrated versatility in addressing multiple therapeutic targets suggests it will remain an important tool in medicinal chemistry for the foreseeable future. Ongoing research continues to explore novel applications, including its potential in covalent inhibitor design and as a fragment for FBDD (fragment-based drug discovery) approaches.